8-bromo-2-methyl-3-(p-tolyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 4-bromo-9-methyl-10-(4-methylphenyl)-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C18H17BrN2O2/c1-11-3-6-13(7-4-11)21-17(22)20-15-10-18(21,2)23-16-8-5-12(19)9-14(15)16/h3-9,15H,10H2,1-2H3,(H,20,22)
• InChI Key: HZIHNGNMMJBILH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)NC3CC2(OC4=C3C=C(C=C4)Br)C
• Molecular Formula: C18H17BrN2O2
• Molecular Weight: 373.2 g/mol

Description

8-bromo-2-methyl-3-(p-tolyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C18H17BrN2O2 and its molecular weight is 373.25. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations and Synthesis

Unexpected Transformations

The compound 11-acetyl-8-bromo-2-methyl-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-4(3H)-one and its thione variant undergo slow isomerization in DMSO, forming mixtures with 4-(5-bromo-2-hydroxyphenyl)-3,4-dihydropyrimidin-2(1Н)-one(thione). This unexpected behavior was observed for the first time, indicating potential for novel synthesis pathways and chemical behavior studies (Sedova, Krivopalov, & Shkurko, 2017).

Crystal Structure Analysis

Research on 5,11-methanobenzo[g][1,2,4]triazolo[1,5-c][1,3,5]oxadiazocine derivatives revealed their crystal structures, showcasing N—H⋯N hydrogen bonds forming inversion dimers and chains. This structural insight aids in understanding the molecular arrangement and potential applications in materials science (Gumus et al., 2019).

Potential Applications

Antibacterial Activity

A study on thiazolopyrazine-incorporated tetracyclic quinolone antibacterials showed potent activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The unique tetracyclic structure enhances antibacterial effectiveness, suggesting applications in developing new antibacterial agents (Inoue et al., 1994).

Anticonvulsant and Antimicrobial Properties

Synthesis and evaluation of new 2-substituted 3-aryl-4(3H)-quinazolinones demonstrated promising anticonvulsant activity. This research highlights the therapeutic potential of quinazolinone derivatives in treating seizures and possibly other neurological conditions. Additionally, antimicrobial studies on novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives displayed significant antibacterial and antifungal activities, pointing towards their use in developing antimicrobial agents (Wolfe et al., 1990; Lamani et al., 2009).